Cas no 1003849-87-3 (4-Amino-5-(2-methylsulfanyl-phenyl)-4h-[1,2,4]triazole-3-thiol)

• Product Name: 4-Amino-5-(2-methylsulfanyl-phenyl)-4h-[1,2,4]triazole-3-thiol
• CAS No: 1003849-87-3
• MF: C₉H₁₀N₄S₂
• MW: 238.332498073578
• MDL: MFCD14585427
• CID: 4558711
• Update Time: 2025-06-13

4-Amino-5-(2-methylsulfanyl-phenyl)-4h-[1,2,4]triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(2-methylsulfanyl-phenyl)-4H-[1,2,4]triazole-3-thiol
• 4-Amino-5-(2-methylsulfanyl-phenyl)-4h-[1,2,4]triazole-3-thiol

• MDL： MFCD14585427
• Inchi： 1S/C9H10N4S2/c1-15-7-5-3-2-4-6(7)8-11-12-9(14)13(8)10/h2-5H,10H2,1H3,(H,12,14)
• InChI Key： DFNYHGISWLKFQH-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2SC)N(N)C(=S)N1

Computed Properties

• Exact Mass: 238.034689g/mol
• Monoisotopic Mass: 238.034689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 238.3g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 111Ų

Additional information on 4-Amino-5-(2-methylsulfanyl-phenyl)-4h-[1,2,4]triazole-3-thiol

Comprehensive Overview of 4-Amino-5-(2-methylsulfanyl-phenyl)-4h-[1,2,4]triazole-3-thiol (CAS No. 1003849-87-3)

The compound 4-Amino-5-(2-methylsulfanyl-phenyl)-4h-[1,2,4]triazole-3-thiol (CAS No. 1003849-87-3) is a heterocyclic organic molecule featuring a 1,2,4-triazole core substituted with an amino group, a methylsulfanyl-phenyl moiety, and a thiol functional group. This unique structure positions it as a versatile intermediate in pharmaceutical and agrochemical research. The presence of both amino and thiol groups enhances its reactivity, making it valuable for synthesizing derivatives with potential biological activities.

In recent years, the demand for triazole-based compounds has surged due to their broad applications in drug discovery, particularly in antimicrobial and anticancer therapies. Researchers frequently search for "4-Amino-5-(2-methylsulfanyl-phenyl)-4h-[1,2,4]triazole-3-thiol uses" or "CAS 1003849-87-3 synthesis methods," reflecting its growing relevance. The compound's methylsulfanyl group also attracts attention for its role in modulating lipophilicity, a critical factor in drug design.

From a synthetic chemistry perspective, 4-Amino-5-(2-methylsulfanyl-phenyl)-4h-[1,2,4]triazole-3-thiol is often explored for its ability to form metal complexes, which are investigated for catalytic or material science applications. Queries like "triazole-thiol metal chelation" highlight this niche interest. Its stability under physiological conditions further bolsters its appeal for biomedical studies.

Environmental and regulatory considerations are also trending topics. While the compound itself is not classified as hazardous, its derivatives require careful evaluation for eco-toxicity. Searches such as "green synthesis of triazole-thiol derivatives" align with the industry's shift toward sustainable chemistry. Analytical techniques like HPLC and NMR are commonly employed to characterize this compound, ensuring purity for research purposes.

In summary, 4-Amino-5-(2-methylsulfanyl-phenyl)-4h-[1,2,4]triazole-3-thiol (CAS No. 1003849-87-3) exemplifies the intersection of structural complexity and functional versatility. Its applications span pharmaceuticals, materials science, and beyond, driven by evolving scientific inquiries and industrial needs.